Cas no 40040-81-1 (2-Pyrazinamine,5-(4-methoxyphenyl)-3-(phenylmethyl)-)
40040-81-1 structure
Product Name:2-Pyrazinamine,5-(4-methoxyphenyl)-3-(phenylmethyl)-
CAS No:40040-81-1
MF:C18H17N3O
MW:291.347083806992
CID:328740
PubChem ID:11300786
Update Time:2025-04-19
2-Pyrazinamine,5-(4-methoxyphenyl)-3-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrazinamine,5-(4-methoxyphenyl)-3-(phenylmethyl)-
- 2-AMINO-3-BENZYL-5-(4-METHOXYPHENYL)PYRAZINE
- 3-benzyl-5-(4-methoxyphenyl)pyrazin-2-amine
- coelenteramine methyl ether
- 5-(4-methoxyphenyl)-3-(phenylmethyl)pyrazin-2-amine
- SCHEMBL935338
- 2-Amino-3-benzyl-5-[4-methoxyphenyl]pyraxine
- 40040-81-1
- 6-IODO-IMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLICACID
- A824864
- FT-0611046
- 5-(4-methoxyphenyl)-3-(phenylmethyl)-2-pyrazinamine
- DTXSID00461733
-
- Inchi: 1S/C18H17N3O/c1-22-15-9-7-14(8-10-15)17-12-20-18(19)16(21-17)11-13-5-3-2-4-6-13/h2-10,12H,11H2,1H3,(H2,19,20)
- InChI Key: FMQSBWROAZZLPM-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)C1=CN=C(C(CC2C=CC=CC=2)=N1)N
Computed Properties
- Exact Mass: 291.13700
- Monoisotopic Mass: 291.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 61Ų
Experimental Properties
- Density: 1.18
- Boiling Point: 461.4°C at 760 mmHg
- Flash Point: 232.8°C
- Refractive Index: 1.624
- PSA: 61.03000
- LogP: 3.90640
2-Pyrazinamine,5-(4-methoxyphenyl)-3-(phenylmethyl)- Security Information
- Safety Instruction: S22-S24/25
2-Pyrazinamine,5-(4-methoxyphenyl)-3-(phenylmethyl)- Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Pyrazinamine,5-(4-methoxyphenyl)-3-(phenylmethyl)- Related Literature
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Tianyu Jiang,Xingye Yang,Yubin Zhou,Ilia Yampolsky,Lupei Du,Minyong Li Org. Biomol. Chem. 2017 15 7008
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2. Synthesis, structural characterization and antioxidative properties of aminopyrazine and imidazolopyrazine derivativesIngrid Devillers,Bertrand de Wergifosse,Marie-Pierre Bruneau,Bernard Tinant,Jean-Paul Declercq,Roland Touillaux,Jean-Fran?ois Rees,Jacqueline Marchand-Brynaert J. Chem. Soc. Perkin Trans. 2 1999 1481
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